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Compound Name:
carboxylate hydrobromide

Cat. No.: B156070

For Researchers, Scientists, and Drug Development Professionals
Introduction

Ethyl 2-aminothiazole-4-carboxylate and its derivatives are significant scaffolds in medicinal
chemistry, forming the core of various therapeutic agents.[1][2] The hydrobromide salt of this
ethyl ester is of particular interest for its potential applications in drug development, owing to its
modified solubility and stability properties. This technical guide provides a comprehensive
overview of the synthesis, and physicochemical properties of Ethyl 2-aminothiazole-4-
carboxylate Hydrobromide, with a focus on the experimental methodologies. While the
complete crystal structure of Ethyl 2-aminothiazole-4-carboxylate Hydrobromide is not
publicly available in the searched literature, this guide presents a template for the expected
crystallographic data based on a closely related structure, N-benzyl-4-methylthiazolium
bromide.[3][4]

Molecular Structure

The molecular structure of the cation of Ethyl 2-aminothiazole-4-carboxylate Hydrobromide
is depicted below. The positive charge is localized on the thiazolium ring system.
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Molecular Structure of Ethyl 2-aminothiazole-4-carboxylate Cation
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Crystal Structure Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b156070?utm_src=pdf-body-img
https://www.benchchem.com/product/b156070?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. 2-Aminothiazole: structural characteristics and its derivatives as anti-cancer
agents_Chemicalbook [chemicalbook.com]

2. researchgate.net [researchgate.net]

3. journals.iucr.org [journals.iucr.org]

4. journals.iucr.org [journals.iucr.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-aminothiazole-4-
carboxylate Hydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156070#ethyl-2-aminothiazole-4-carboxylate-
hydrobromide-crystal-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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